Cas no 1251611-44-5 (3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole)

• Product Name: 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole
• CAS No: 1251611-44-5
• MF: C₂₀H₁₉N₇O
• MW: 373.411162614822
• CID: 6007496
• PubChem ID: 49671253
• Update Time: 2025-10-30

3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole
• AKOS024638680
• 1H-indol-3-yl-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• (4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1H-indol-3-yl)methanone
• F2318-0437
• 3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazine-1-carbonyl}-1H-indole
• 1251611-44-5

• Inchi： 1S/C20H19N7O/c28-20(16-14-21-17-5-2-1-4-15(16)17)26-12-10-25(11-13-26)18-6-7-19(24-23-18)27-9-3-8-22-27/h1-9,14,21H,10-13H2
• InChI Key： JVRVXAJMJWENDA-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C=CC=CC1=2)N1CCN(C2=CC=C(N3C=CC=N3)N=N2)CC1

Computed Properties

• Exact Mass: 373.16510826g/mol
• Monoisotopic Mass: 373.16510826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole

Comprehensive Overview of 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole (CAS No. 1251611-44-5)

The compound 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole (CAS No. 1251611-44-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the pyrazol-1-yl and pyridazin-3-yl moieties, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and GPCR modulation, which are hot topics in contemporary pharmaceutical research.

One of the most frequently asked questions about 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole is its solubility and stability under different conditions. These properties are critical for its formulation and bioavailability, which are key concerns for drug developers. Recent studies have explored its compatibility with common excipients, a topic that aligns with the growing demand for drug delivery optimization and nanotechnology-based formulations in the pharmaceutical industry.

The indole core of this compound is another area of interest, as it is a privileged scaffold in medicinal chemistry. Indole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects. This has led to a surge in searches for indole-based drug candidates and structure-activity relationship (SAR) studies, making 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole a relevant subject for researchers and industry professionals alike.

In the context of computational chemistry and AI-driven drug design, this compound has been the focus of molecular docking and virtual screening studies. These approaches are increasingly popular due to their ability to accelerate the drug discovery process. Questions such as "How does 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole interact with specific protein targets?" and "What are its predicted ADMET properties?" are commonly explored in online forums and scientific databases.

The synthesis of 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole involves multi-step organic reactions, including piperazine derivatization and carbonyl coupling. These synthetic routes are often discussed in the context of green chemistry and sustainable synthesis, reflecting the industry's shift toward environmentally friendly practices. Researchers are also investigating scalable production methods to meet the demands of preclinical and clinical trials.

Another trending topic related to this compound is its potential role in personalized medicine. With the rise of biomarker-driven therapies, there is growing curiosity about how 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole could be tailored for specific patient populations. This aligns with the broader interest in precision oncology and targeted therapies, which dominate current medical literature and search engine queries.

In summary, 3-{4-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperazine-1-carbonyl}-1H-indole (CAS No. 1251611-44-5) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and relevance to cutting-edge research themes ensure its continued prominence in scientific discourse. As the field evolves, this compound is likely to remain a subject of intense study and innovation.